Ammonium Carbamate Synthesis from Ammonia and Carbon Dioxide: A Technical Guide
Ammonium Carbamate Synthesis from Ammonia and Carbon Dioxide: A Technical Guide
Introduction
Ammonium carbamate ([NH₄][H₂NCO₂]) is a white, crystalline solid compound that plays a pivotal role as a key intermediate in the industrial synthesis of urea, one of the world's most important nitrogen-based fertilizers.[1][2] It is formed through the direct reaction of ammonia (NH₃) and carbon dioxide (CO₂).[1] The compound is highly soluble in water and less so in alcohol, and it exhibits a characteristic ammonia-like odor.[3][4] Under ambient conditions, ammonium carbamate is unstable and slowly decomposes back into gaseous ammonia and carbon dioxide.[1][5] This reversible nature is central to its industrial application. Beyond its role in fertilizer production, ammonium carbamate is also used as an ammoniating agent in chemical manufacturing, a buffering agent in cosmetics, and has been approved as an inert ingredient in certain pesticide formulations.[3][5]
The synthesis of urea from ammonia and carbon dioxide is a two-step process, with the formation of ammonium carbamate being the initial, rapid, and exothermic reaction.[6][7] This is followed by a slower, endothermic dehydration of the carbamate to form urea and water.[6] Understanding the synthesis of ammonium carbamate is therefore fundamental to optimizing urea production and related chemical processes.
Thermodynamics and Kinetics
The formation of ammonium carbamate from gaseous ammonia and carbon dioxide is a highly exothermic reaction, releasing a significant amount of heat.[6] The reaction can be represented by the following equilibrium:
2 NH₃(g) + CO₂(g) ⇌ [NH₄]--INVALID-LINK--
The equilibrium is sensitive to temperature and pressure. Lower temperatures and higher pressures favor the formation of solid ammonium carbamate, shifting the equilibrium to the right, in accordance with Le Chatelier's principle.[3][5] Conversely, higher temperatures favor the endothermic decomposition back into ammonia and carbon dioxide.[8] The reaction rate increases significantly at temperatures above 160°C.[6]
The heat of formation for ammonium carbamate from ammonia and carbon dioxide has been reported as approximately 37,700 calories (157.7 kJ/mol).[9] More recent calorimetric studies have determined the reaction enthalpy for carbamate formation from bicarbonate and ammonia (HCO₃⁻ + NH₃ ↔ H₂NCO₂⁻) to be -27.6 ± 0.9 kJ/mol.
Kinetic studies in the solid state at low temperatures (70 K to 90 K) show the reaction to be first-order with respect to CO₂.[10] In aqueous solutions, the kinetics are more complex, involving the reversible formation of carbamic acid and have been studied using stopped-flow techniques.[11]
Quantitative Thermodynamic Data
| Parameter | Value | Conditions | Reference |
| Standard Enthalpy of Formation (ΔfH⦵₂₉₈) | -642.5 kJ/mol | 25 °C (298 K), 100 kPa | [1] |
| Heat of Formation (from NH₃ and CO₂) | 37,700 cal/mol (157.7 kJ/mol) | Direct Calorimetry | [9] |
| Enthalpy of Carbamate Formation (from HCO₃⁻ + NH₃) | -27.6 ± 0.9 kJ/mol | 298 K, Dilute Aqueous Solution | |
| Activation Energy (Solid-State Reaction) | 5.1 ± 1.6 kJ/mol | 70 K - 90 K | [10] |
| Equilibrium Gas Pressure | 0.116 atm | 25 °C, Evacuated Flask | [8] |
Experimental Protocols and Synthesis Methodologies
The synthesis of ammonium carbamate can be approached through several methods, ranging from large-scale industrial processes to laboratory-scale preparations.
Industrial Synthesis (High Temperature and Pressure)
This is the primary method used for urea production. Gaseous ammonia and carbon dioxide are reacted under high temperature and pressure.[1][5] The ammonium carbamate formed is typically not isolated but is directly converted to urea in the same reactor.[6]
-
Reactants: Anhydrous liquid ammonia and gaseous carbon dioxide.
-
Reaction Conditions:
-
Process: The reactants are fed into a high-pressure reactor. The highly exothermic formation of ammonium carbamate occurs rapidly.[6][12] The heat generated is often used to produce steam.[13] The subsequent dehydration to urea occurs in the same vessel.[6] The overall reaction is exothermic, and managing the heat removal is a critical aspect of reactor design.[6]
Industrial Urea Synthesis Conditions
| Parameter | Typical Range | Purpose | Reference |
| Temperature | 170 - 225 °C | To overcome the activation energy for urea formation from carbamate. | [3][14] |
| Pressure | 140 - 250 bar | To maintain the reactants in a liquid phase and shift the equilibrium towards product formation. | [3][12] |
| NH₃ to CO₂ Molar Ratio (N/C) | 2.9 - 3.7 | An excess of ammonia is used to enhance CO₂ conversion and compensate for dissolved ammonia in the melt. | [14][15] |
| Residence Time | ~20 minutes | To allow for sufficient time for the slower urea conversion reaction to proceed. | [15] |
Laboratory Synthesis in Anhydrous Solvents
For obtaining pure, solid ammonium carbamate, synthesis in an anhydrous organic solvent at atmospheric pressure is effective.[16] This method prevents the formation of ammonium bicarbonate and carbonate, which occurs in the presence of water.[1][5]
-
Reactants: Gaseous ammonia and gaseous carbon dioxide.
-
Solvents: Anhydrous ethanol, 1-propanol, or N,N-dimethylformamide (DMF).[5][16]
-
Reaction Conditions:
-
Procedure:
-
Dry ammonia gas and carbon dioxide gas are bubbled through the chosen anhydrous solvent, which is maintained at 0 °C in a suitable reaction vessel.[5]
-
Ammonium carbamate precipitates as a white solid.[5]
-
The solid product is isolated by filtration.[5]
-
The remaining liquid, containing unreacted ammonia, can be recycled.[5]
-
-
Yield: CO₂ capture efficiencies can range from 78% to 99%, depending on the ammonia concentration and the specific solvent used.[16]
Direct Reaction of Liquid Ammonia and Dry Ice
A straightforward method for preparing ammonium carbamate is the direct reaction between liquid ammonia and solid carbon dioxide (dry ice).[1]
-
Reactants: Liquid ammonia and solid carbon dioxide.
-
Procedure: Dry ice is carefully added to liquid ammonia. The reaction is vigorous and exothermic.
-
Chemical Equation: 2 NH₃(l) + CO₂(s) → [NH₄]--INVALID-LINK--[1]
Fluidized-Bed Reactor Synthesis
A continuous process for producing anhydrous ammonium carbamate with a defined particle size involves a fluidized-bed reactor.[17]
-
Reactants: Gaseous ammonia and carbon dioxide.
-
Procedure:
-
The reactant gases are introduced into a layer of solid ammonium carbamate particles.[17]
-
The gas flow is sufficient to keep the solid particles in a fluidized state.[17]
-
The heat of reaction is removed by cooling to maintain a temperature below 25 °C.[17] This is crucial to prevent decomposition and caking of the product on cooling surfaces.[17]
-
-
Yield: A yield of 95.1% based on the ammonia employed has been reported for a specific implementation of this process.[17]
Visualizations: Pathways and Workflows
Reaction Pathway Diagram
The following diagram illustrates the two-step reaction sequence for the synthesis of urea, starting from ammonia and carbon dioxide, with ammonium carbamate as the key intermediate.
Caption: Overall reaction pathway for urea synthesis.
Experimental Workflow: Laboratory Synthesis
This workflow outlines the key steps for the synthesis and isolation of ammonium carbamate using the anhydrous solvent method.
Caption: Laboratory workflow for ammonium carbamate synthesis.
Solid-Gas Phase Equilibrium
This diagram represents the reversible decomposition of solid ammonium carbamate into its gaseous components, a critical equilibrium in its chemistry.
Caption: Solid-gas equilibrium of ammonium carbamate.
References
- 1. Ammonium carbamate - Wikipedia [en.wikipedia.org]
- 2. vinipulchemicals.com [vinipulchemicals.com]
- 3. grokipedia.com [grokipedia.com]
- 4. Ammonium Carbamate | CH3NO2.H3N | CID 517232 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Uses and Reaction of Ammonium Carbamate_Chemicalbook [chemicalbook.com]
- 6. ureaknowhow.com [ureaknowhow.com]
- 7. greenpeace.to [greenpeace.to]
- 8. The decomposition of solid ammonium carbamate, (NH4)2NH2CO2, - McMurry 8th Edition Ch 15 Problem 15 [pearson.com]
- 9. ureaknowhow.com [ureaknowhow.com]
- 10. researchgate.net [researchgate.net]
- 11. Kinetics of the reversible reaction of CO2(aq) with ammonia in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. chemacinc.com [chemacinc.com]
- 13. nzic.org.nz [nzic.org.nz]
- 14. taylorandfrancis.com [taylorandfrancis.com]
- 15. AMMONIUM CARBAMATE synthesis - chemicalbook [chemicalbook.com]
- 16. From greenhouse gas to feedstock: formation of ammonium carbamate from CO2 and NH3 in organic solvents and its catalytic conversion into urea under mild conditions | CoLab [colab.ws]
- 17. US4567294A - Preparation of ammonium carbamate - Google Patents [patents.google.com]
